Cas no 1374574-45-4 (5-Bromo-3-methylisobenzofuran-1(3H)-one)
1374574-45-4 structure
Product Name:5-Bromo-3-methylisobenzofuran-1(3H)-one
CAS No:1374574-45-4
MF:C9H7BrO2
MW:227.054682016373
CID:2124812
Update Time:2023-08-04
5-Bromo-3-methylisobenzofuran-1(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-3-methylisobenzofuran-1(3H)-one
- OJGJGJPSNZUSBK-UHFFFAOYSA-N
- 5-Bromo-3-methyl-2-benzofuran-1(3H)-one
- 5-Bromo-3-methylisobenzofuran-1(3H)-one
-
- Inchi: 1S/C9H7BrO2/c1-5-8-4-6(10)2-3-7(8)9(11)12-5/h2-5H,1H3
- InChI Key: OJGJGJPSNZUSBK-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(=O)OC(C)C=2C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3
5-Bromo-3-methylisobenzofuran-1(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-100mg |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 100mg |
¥389.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-250mg |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 250mg |
¥521.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-500mg |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 500mg |
¥870.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-1g |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 1g |
¥1306.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-100.0mg |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 100.0mg |
¥389.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-250.0mg |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 250.0mg |
¥521.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-500.0mg |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 500.0mg |
¥870.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5882-1.0g |
5-bromo-3-methyl-3H-isobenzofuran-1-one |
1374574-45-4 | 95% | 1.0g |
¥1306.0000 | 2025-04-12 |
5-Bromo-3-methylisobenzofuran-1(3H)-one Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1374574-45-4)5-Bromo-3-methylisobenzofuran-1(3H)-one
Order Number:A934959
Stock Status:in Stock
Quantity:1.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:16
Price ($):164.0
Email:sales@amadischem.com
5-Bromo-3-methylisobenzofuran-1(3H)-one Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1374574-45-4)5-Bromo-3-methylisobenzofuran-1(3H)-one
Purity:99%
Quantity:1.0g
Price ($):164.0